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Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-thiazinane

Cat. No.: B15266077 Get Quote

This technical guide provides a comprehensive overview of 2,2-Dimethyl-1,3-thiazinane, a

heterocyclic compound belonging to the thiazinane class. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research, offering detailed information on its chemical identifiers, synthesis, and known

biological context.

Core Chemical Identifiers
Precise identification of chemical compounds is critical for research and development. While

specific identifiers for the free base of 2,2-Dimethyl-1,3-thiazinane are not readily available in

public databases, its hydrochloride salt is well-documented.

Table 1: Chemical Identifiers for 2,2-Dimethyl-1,3-thiazinane Hydrochloride

Identifier Value

CAS Number 93770-78-6[1]

Molecular Formula C₆H₁₄ClNS[1]

Molecular Weight 167.7 g/mol [1]
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The synthesis of the 1,3-thiazinane core is a subject of ongoing research, with various

methodologies being developed. These methods often involve condensation reactions, cyclo-

additions, and ring transformations to construct the six-membered ring containing nitrogen and

sulfur.

While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethyl-1,3-
thiazinane is not extensively published, a general approach for the synthesis of 1,3-thiazinane

derivatives can be illustrated. The following diagram outlines a conceptual synthetic pathway.

Conceptual Synthetic Pathway for 1,3-Thiazinane Derivatives
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Caption: A generalized reaction scheme for the synthesis of a 2,2-disubstituted-1,3-thiazinane

from a 3-aminothiol and a ketone.
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Biological and Pharmacological Context
Thiazine derivatives are a class of heterocyclic compounds with a broad spectrum of biological

activities, making them significant in medicinal chemistry. The 1,3-thiazinane structural motif is

a core component of various pharmacologically active compounds.

Derivatives of 1,3-thiazinane have been investigated for a wide range of therapeutic

applications, including:

Antimicrobial Agents: The 1,3-thiazine core is found in some antibiotics and is explored for its

antibacterial and antifungal properties.

Antitumor Activity: Certain thiazine derivatives have been evaluated for their potential as

anticancer agents.

Insecticidal Properties: Some compounds containing the 1,3-thiazinane ring have been

developed as insecticides.

The following diagram illustrates the diverse biological activities associated with the broader

class of 1,3-thiazinane derivatives.

Biological Activities of 1,3-Thiazinane Derivatives
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Caption: Overview of the diverse pharmacological activities reported for various derivatives of

1,3-thiazinane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15266077?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to note that while the 1,3-thiazinane scaffold is associated with these activities,

the specific biological profile of 2,2-Dimethyl-1,3-thiazinane is not well-characterized in

publicly available literature. Further research is required to elucidate its specific

pharmacological and toxicological properties. Professionals in drug development are

encouraged to consider the broader context of 1,3-thiazinane derivatives while investigating

this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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